Cas no 54088-58-3 (Thiourea, N-(1-methylethyl)-N'-(1-methylpropyl)-)

• Product Name: Thiourea, N-(1-methylethyl)-N'-(1-methylpropyl)-
• CAS No: 54088-58-3
• MF: C₈H₁₈N₂S
• MW: 174.306920528412
• CID: 355554
• PubChem ID: 19652065
• Update Time: 2025-04-19

Thiourea, N-(1-methylethyl)-N'-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(1-methylethyl)-N'-(1-methylpropyl)-
• 1-butan-2-yl-3-propan-2-ylthiourea
• AKOS003716432
• 54088-58-3
• N-Butan-2-yl-N'-propan-2-ylthiourea
• DTXSID50599171
• SCHEMBL11504379

• Inchi： 1S/C8H18N2S/c1-5-7(4)10-8(11)9-6(2)3/h6-7H,5H2,1-4H3,(H2,9,10,11)
• InChI Key： QFGONZUOOBRNMD-UHFFFAOYSA-N
• SMILES： S=C(NC(C)C)NC(C)CC

Computed Properties

• Exact Mass: 174.11924
• Monoisotopic Mass: 174.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06